Cas no 868978-36-3 (4-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-nitrobenzamide)

• Product Name: 4-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-nitrobenzamide
• CAS No: 868978-36-3
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6013055
• PubChem ID: 7150761
• Update Time: 2025-06-08

4-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-nitrobenzamide
• 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide
• F1839-0189
• 4-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-3-nitrobenzamide
• 868978-36-3
• 4-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-3-nitrobenzamide
• AKOS024613821

• Inchi： 1S/C18H18N4O3/c1-12-5-6-14(10-16(12)22(24)25)18(23)19-8-7-15-11-21-9-3-4-13(2)17(21)20-15/h3-6,9-11H,7-8H2,1-2H3,(H,19,23)
• InChI Key： JLOHQHOSMLUVKH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])NCCC1=CN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-nitrobenzamide

4-Methyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide: A Comprehensive Overview

4-Methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide (CAS No. 868978-36-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide is characterized by a nitrobenzamide core linked to an imidazopyridine moiety. The presence of the nitro group and the imidazopyridine ring system imparts unique pharmacological properties to this molecule. The nitro group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The imidazopyridine ring system, on the other hand, is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets.

The synthesis of 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide typically involves a multi-step process. One common approach is to start with the preparation of the imidazopyridine core through a condensation reaction between an appropriate aldehyde and a substituted amine. The resulting imidazopyridine intermediate is then functionalized with a nitrobenzamide moiety through an amide coupling reaction. This method has been widely reported in the literature and has been optimized to achieve high yields and purity levels.

In terms of biological activities, 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide has shown promising results in various preclinical studies. One of the key areas of research has been its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research has been the evaluation of 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system. These findings suggest that this compound could be developed into a novel analgesic drug with fewer side effects compared to existing treatments.

The anti-cancer properties of 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide have also been investigated. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings have led to further preclinical studies to evaluate its potential as an anticancer agent.

Recent advancements in computational chemistry have also contributed to our understanding of the pharmacological properties of 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide. Molecular docking studies have identified several potential protein targets for this compound, including enzymes involved in inflammation and cancer progression. These computational models have provided valuable insights into the binding interactions between the compound and its targets, which can guide future drug design efforts.

In conclusion, 4-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-nitrobenzamide (CAS No. 868978-36-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications as an anti-inflammatory, analgesic, and anti-cancer agent make it an attractive candidate for drug development. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings.